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Introduction

Truxene, a rigid, disc-shaped aromatic hydrocarbon with C3h symmetry, serves as an

exceptional building block for creating advanced porous organic polymers (POPs), including

covalent organic frameworks (COFs).[1][2] These materials are characterized by high thermal

and chemical stability, significant porosity, and large surface areas, with Brunauer–Emmett–

Teller (BET) specific surface areas reaching up to 1710 m²/g.[3] The unique optoelectronic and

semiconducting properties of the truxene core make these polymers highly effective as

heterogeneous catalysts for a variety of organic transformations.[1][4] This document provides

an overview of their synthesis, characterization, and application in key catalytic reactions,

complete with detailed experimental protocols.

Section 1: Synthesis of Truxene-Based Porous
Polymers (Tx-POPs)
The synthesis of truxene-based polymers can be achieved through several methods, including

Yamamoto and Suzuki-Miyaura cross-coupling, Cu(I)-catalyzed azide-alkyne cycloaddition, and

Friedel-Crafts alkylation.[1][5] A common and straightforward approach is the "solvent knitting"

method using Friedel-Crafts chemistry, which offers a scalable route to these materials.[4]
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The overall process involves the polymerization of a truxene-based monomer in the presence

of a catalyst, followed by purification to yield the final porous polymer.
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Caption: General workflow for the synthesis of truxene-based porous polymers.

Protocol 1: Synthesis via Friedel-Crafts Alkylation
This protocol details the synthesis of a truxene-based porous polymer (Tx-POP) using an

anhydrous metal halide catalyst.[4][6]

Materials:

Substituted Truxene Monomer (e.g., hexamethyltruxene) (0.5 mmol)

Anhydrous Aluminum Chloride (AlCl₃) or Ferric Chloride (FeCl₃) (1.0 g)

Anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) (15-20 mL)

Dimethoxymethane (for syntheses using FeCl₃)
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Reagents for washing: Water, Acetone, Ethanol, Ethyl Acetate, Dichloromethane, Petroleum

Ether

Procedure:

In a Schlenk flask under an inert nitrogen atmosphere, dissolve the truxene monomer (0.5

mmol) in anhydrous DCM or DCE (15-20 mL).

With vigorous stirring, add anhydrous AlCl₃ (1.0 g) to the solution. (Alternatively, for FeCl₃-

promoted reactions, add FeCl₃ (13.14 mmol) followed by dimethoxymethane (13.14 mmol)).

[4][6]

Heat the reaction mixture to the specified temperature (e.g., 40°C for AlCl₃, 85°C for FeCl₃)

and maintain for 24-60 hours.[4][6]

After the reaction is complete, cool the mixture to room temperature. A precipitate should

have formed.

Collect the solid precipitate by filtration.

Wash the solid sequentially and thoroughly with water, acetone, ethanol, ethyl acetate, and

dichloromethane to remove any unreacted monomers, catalyst residues, and oligomers.

Dry the resulting polymer powder in a vacuum oven overnight to obtain the final product.

Section 2: Applications in Heterogeneous Catalysis
The inherent semiconducting properties and high surface area of Tx-POPs make them

excellent candidates for various catalytic applications, particularly in photocatalysis.[1]

Application 1: Photocatalytic Hydrogen Evolution
Tx-POPs can act as effective photocatalysts for hydrogen evolution from water, often in hybrid

systems with materials like TiO₂ to enhance charge separation and catalytic activity.[4]
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Caption: Workflow for a photocatalytic hydrogen evolution experiment.

Performance Data

Catalyst
Sacrificial
Agent

Irradiation
Source

Hydrogen
Evolution Rate
(μmol·h⁻¹·g⁻¹)

Ref

TxPP1
10 vol%

Methanol
UV-Vis 285 [4]

TxPP2
10 vol%

Methanol
UV-Vis 116 [4]

TiO₂
10 vol%

Methanol
UV-Vis ~61 [4]

Protocol 2: Photocatalytic Hydrogen Evolution Test[4]

Materials:

Tx-POP photocatalyst (10 mg)
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Deionized water

Methanol (as a sacrificial agent)

Quartz reaction vessel

Gas-tight septum and vacuum line

Light source (e.g., 300W Xe lamp with UV-vis filter)

Gas chromatograph (GC) with a thermal conductivity detector (TCD) and N₂ carrier gas

Procedure:

Disperse 10 mg of the Tx-POP catalyst in an aqueous solution containing 10 vol% methanol

in the quartz reaction vessel.

Seal the vessel with a gas-tight septum and thoroughly degas the suspension by bubbling

with an inert gas (e.g., Argon) or via freeze-pump-thaw cycles to remove dissolved air.

Place the reaction vessel under the light source and begin irradiation while maintaining

constant stirring.

At regular time intervals (e.g., every hour), withdraw a small sample (e.g., 0.5 mL) of the

headspace gas using a gas-tight syringe.

Inject the gas sample into the GC to quantify the amount of hydrogen produced.

Calculate the rate of hydrogen evolution based on the cumulative amount of H₂ produced

over time, normalized by the catalyst mass.

Application 2: Photocatalytic Oxidation of Sulfides
Tx-POPs and COFs have proven to be efficient metal-free catalysts for the aerobic oxidation of

sulfides to sulfoxides, a critical transformation in drug synthesis and detoxification of chemical

agents like mustard gas simulants.[7][8][9]
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Catalyst Substrate
Reaction
Time (h)

Conversion
(%)

Selectivity
to Sulfoxide
(%)

Ref

Tx2-BTD
2-chloroethyl

ethylsulfide
2 >99 >99 [7]

Tx3-BTD
2-chloroethyl

ethylsulfide
2 27 >99 [7]

Tru-COF Thioanisole 12 99 99 [8][9]

Protocol 3: Photocatalytic Sulfoxidation[7]

Materials:

Tx-POP catalyst (e.g., Tx2-BTD)

Sulfide substrate (e.g., 2-chloroethyl ethylsulfide)

Solvent (e.g., Acetonitrile)

Oxygen (balloon)

Light source (e.g., Blue LED lamp)

Reaction vial

Procedure:

Add the Tx-POP catalyst to a reaction vial containing a solution of the sulfide substrate in the

chosen solvent.

Seal the vial and purge with oxygen, then leave an oxygen-filled balloon attached to maintain

an O₂ atmosphere.

Irradiate the mixture with the light source at room temperature while stirring vigorously.
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Monitor the reaction progress by taking aliquots at different time points and analyzing them

via techniques like GC-MS or NMR spectroscopy.

After the reaction, the catalyst can be recovered by centrifugation or filtration, washed with

solvent, and dried for reuse. The recyclability of these catalysts is often excellent, with some

maintaining activity for at least seven consecutive runs.[7]

Conclusion

Truxene-based porous polymers are a versatile and robust class of materials for

heterogeneous catalysis. Their high stability, tunable porosity, and intrinsic semiconducting

properties enable a range of photocatalytic transformations, from hydrogen evolution to

selective oxidation.[3][4][7] The straightforward synthesis and high reusability make them a

sustainable alternative to traditional homogeneous catalysts, with significant potential in green

chemistry and pharmaceutical development.[10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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